4-Amino-2,4-dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-amino-3-propan-2-yl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C5H10N4O/c1-3(2)4-7-8-5(10)9(4)6/h3H,6H2,1-2H3,(H,8,10)
• InChI Key: JIXOMCFZRAAWKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NNC(=O)N1N
• Molecular Formula: C5H10N4O
• DSSTOX Substance ID: DTXSID30446316
• Molecular Weight: 142.16 g/mol
• CAS RN: 96240-10-7

Description

The compound 4-Amino-2,4-dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one is a derivative of the 1,2,4-triazole family, which is a class of heterocyclic compounds featuring a five-membered ring containing three nitrogen atoms. These compounds are of interest due to their diverse range of biological activities and their use in various chemical reactions and syntheses.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of various amino-triazoles with aldehydes, ketones, or other electrophilic reagents. For instance, the reaction of 3-alkyl(aryl)-4-amino-4,5-dihydro-1H-1,2,4-triazol-5-ones with 5-methylfuran-2-carboxyaldehyde leads to the formation of 4-heteroarylidenamino derivatives . Similarly, the synthesis of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one involves the reaction of a hydrazino-triazinone with carbon disulfide and subsequent reaction with benzyl bromide . These methods demonstrate the versatility of 1,2,4-triazole derivatives in organic synthesis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is often characterized by X-ray diffraction, which reveals the spatial arrangement of atoms within the molecule. For example, the crystal structure of 4-amino-3-(thiophen-2-ylmethyl)-1H-1,2,4-triazole-5(4H)one monohydrate shows that the molecule is not planar and features intermolecular hydrogen bonding . The structure of 4-amino-3-butyl-1,2,4-triazole-5-thione indicates an essentially planar triazole ring with the butyl group rotated out of the plane . These structural insights are crucial for understanding the reactivity and properties of these compounds.

Chemical Reactions Analysis

1,2,4-Triazole derivatives undergo various chemical reactions, including acetylation, methylation, and reduction. For example, the acetylation and methylation reactions of 4-benzylidenamino derivatives have been investigated, leading to the formation of new compounds . The reduction of 4-amino-5-(tert-butyl-NNO-azoxy)-2H-1,2,3-triazole 1-oxides yields 4-amino-5-(tert-butyldiazenyl)-2H-1,2,3-triazoles . These reactions expand the utility of 1,2,4-triazole derivatives in synthetic chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives are often studied using spectroscopic methods and theoretical calculations. For instance, the spectroscopic, electronic, luminescent, and nonlinear optical properties of 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione have been analyzed both experimentally and through density functional theory (DFT) calculations . The crystal structure and DFT-calculated structures of 4-amino-3-(p-chlorophenyl)-5-(p-methoxybenzyl)-4H-1,2,4-triazole provide insights into the molecule's hydrogen bonding and interactions . These studies are essential for the development of new materials and pharmaceuticals based on 1,2,4-triazole derivatives.

Scientific Research Applications

Antimicrobial Activities

• Compounds synthesized from 4-Amino-2,4-dihydro-5-(1-methylethyl)-3H-1,2,4-triazol-3-one have shown promising antimicrobial activities. Studies have reported the synthesis of novel derivatives and their effectiveness against various microorganisms, indicating potential applications in antimicrobial treatments (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007); (Demirbaş, Sahin, Demirbas, & Karaoglu, 2009).

Synthesis and Characterization of Complexes

• Research has been conducted on the synthesis and characterization of metal complexes using derivatives of this compound. These studies focus on understanding the structural properties of these complexes, which could have implications in various fields like material science and catalysis (Sancak, Er, Ünver, Yıldırım, Değirmencioğlu, & Serbest, 2007).

Antioxidant Activities

• Some derivatives of this compound have been synthesized and tested for their in vitro antioxidant activities. These studies are essential in the search for new antioxidant agents, which have widespread applications in health and disease prevention (Yüksek, Koca, Gürsoy-Kol, Akyıldırım, & Çelebier, 2015).

Antileishmanial Activity

• Theoretical studies using Density Functional Theory (DFT) and experimental testing have been performed on 4-amino-1,2,4-triazole derivatives for their antileishmanial activity. This research is significant in the field of tropical medicine and drug development (Süleymanoğlu, Ünver, Ustabaş, Direkel, & Alpaslan, 2017).

Photophysical Properties

• Studies on 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione, a derivative, focus on its photophysical properties, including absorption and photoluminescence spectroscopy. Such research is relevant in fields like material sciences and photonics (Nadeem, Yunus, Bhatti, Ayub, Mehmood, & Saif, 2017).

Synthesis under Microwave Irradiation

• Novel synthesis methods using microwave irradiation have been explored for derivatives of this compound, indicating advancements in synthetic chemistry techniques (Özil, Islamoglu, Menteşe, & Kahveci, 2010).

Cytotoxicity and Immunological Effects

• Some 1,2,4-triazole and 1,3,4-thiadiazole derivatives have been synthesized and evaluated for cytotoxicity, revealing their potential in cancer research and immunology (Mavrova, Wesselinova, Tsenov, & Denkova, 2009).